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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944 Get Quote

Chemical Identity:

Name: Paniculidine C

Synonym: (R)-4-(1H-Indol-3-yl)-2-methylbutan-1-ol

CAS Number: 97399-95-6

Molecular Formula: C₁₃H₁₇NO

Natural Source:Murraya paniculata (Orange Jasmine)[1]

Physicochemical and Spectroscopic Data
Limited publicly available data exists for the specific physicochemical and spectroscopic

properties of Paniculidine C. As an indole alkaloid isolated from Murraya paniculata, its

characteristics would be determined through standard analytical techniques during isolation

and characterization. A review of the phytochemicals from Murraya paniculata mentions the

isolation of paniculidines D-F, suggesting Paniculidine C is part of a series of related indole

alkaloid derivatives found in the roots of the plant. The structural elucidation of these

compounds was accomplished using HRESIMS, UV, IR, and NMR spectroscopic data[1].
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Property Data

Molecular Weight 203.28 g/mol

Appearance Not specified in available literature

Solubility Not specified in available literature

Optical Rotation Not specified in available literature

UV λmax Not specified in available literature

IR (cm⁻¹) Not specified in available literature

¹H NMR Not specified in available literature

¹³C NMR Not specified in available literature

Mass Spec (HR-ESI-MS) Not specified in available literature

Biological Activity
There is a notable absence of specific biological activity data for Paniculidine C in the public

domain. While the plant it is derived from, Murraya paniculata, has been extensively studied for

various pharmacological properties including antimicrobial, anti-inflammatory, and antioxidant

activities, the specific contribution of Paniculidine C to these effects has not been detailed in

the available literature. General studies on indole alkaloids suggest a wide range of potential

biological activities, but specific assays and quantitative data (e.g., IC₅₀, EC₅₀) for Paniculidine
C are not available.

Experimental Protocols
Detailed experimental protocols for the synthesis or biological evaluation of Paniculidine C are

not readily available in published literature. The general approach for isolating indole alkaloids

from Murraya paniculata would involve the following workflow.

General Isolation Workflow
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Dried & Powdered
Plant Material

(e.g., roots of M. paniculata)

Solvent Extraction
(e.g., Methanol, Ethanol)

Solvent-Solvent
Partitioning

(e.g., Hexane, Ethyl Acetate, Water)

Column Chromatography
(e.g., Silica Gel, Sephadex) Preparative HPLC Pure Paniculidine C Structure Elucidation

(NMR, MS, IR, UV)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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